Cas no 104571-72-4 (Cyclohexanecarboxylic acid, 4-(aminomethyl)-, ethyl ester)

• Product Name: Cyclohexanecarboxylic acid, 4-(aminomethyl)-, ethyl ester
• CAS No: 104571-72-4
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 1144687
• PubChem ID: 11535692
• Update Time: 2025-04-20

Cyclohexanecarboxylic acid, 4-(aminomethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-(aminomethyl)-, ethyl ester
• Ethyl 4-(aminomethyl)cyclohexane-1-carboxylate
• YKPFISPUYINSAF-KYZUINATSA-N
• ETHYL 4-(AMINOMETHYL)CYCLOHEXANECARBOXYLATE
• ETHYL4-(AMINOMETHYL)CYCLOHEXANECARBOXYLATE
• trans 4-(Aminomethyl)cyclohexane carboxylic acid ethyl ester
• AKOS006309969
• AKOS015969498
• CS-0298735
• CHEMBL3139202
• 53676-39-4
• EN300-1725228
• trans-Ethyl 4-(aminomethyl)cyclohexanecarboxylate
• AM20070483
• cis-Ethyl 4-(aminomethyl)cyclohexanecarboxylate
• 35879-53-9
• SCHEMBL5789042
• ethyl (1r,4r)-4-(aminomethyl)cyclohexane-1-carboxylate
• CS-0227097
• SCHEMBL688602
• A15523
• (1R,4R)-ETHYL 4-(AMINOMETHYL)CYCLOHEXANECARBOXYLATE
• ethyl 4-(aminomethyl)cyclohexanecarboxylate, AldrichCPR
• DTXSID70468173
• ethyl 4-aminomethyl-cyclohexanecarboxylate
• 104571-72-4
• trans-4-aminomethyl-cyclohexanecarboxylic acid ethyl ester

• Inchi： 1S/C10H19NO2/c1-2-13-10(12)9-5-3-8(7-11)4-6-9/h8-9H,2-7,11H2,1H3
• InChI Key： YKPFISPUYINSAF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCC(CN)CC1)=O

Computed Properties

• Exact Mass: 185.14167
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32